[({[1-(1-naphthyl)-1H-tetrazol-5-yl]thio}acetyl)amino](diphenyl)acetic acid

• IUPAC Name: 2-[[2-(1-naphthalen-1-yltetrazol-5-yl)sulfanylacetyl]amino]-2,2-diphenylacetic acid
• InChI: InChI=1S/C27H21N5O3S/c33-24(28-27(25(34)35,20-12-3-1-4-13-20)21-14-5-2-6-15-21)18-36-26-29-30-31-32(26)23-17-9-11-19-10-7-8-16-22(19)23/h1-17H,18H2,(H,28,33)(H,34,35)
• InChI Key: KSAWATWSPHCMJO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(C2=CC=CC=C2)(C(=O)O)NC(=O)CSC3=NN=NN3C4=CC=CC5=CC=CC=C54
• Molecular Formula: C27H21N5O3S
• Molecular Weight: 495.6 g/mol

Description

[({[1-(1-naphthyl)-1H-tetrazol-5-yl]thio}acetyl)amino](diphenyl)acetic acid, also known as NTTAA, is a novel compound that has gained attention in the scientific community due to its potential therapeutic applications. NTTAA is a tetrazole-based compound that has been synthesized through a multi-step process.

Mechanism of Action

The mechanism of action of [({[1-(1-naphthyl)-1H-tetrazol-5-yl]thio}acetyl)amino](diphenyl)acetic acid is not fully understood. However, it has been suggested that [({[1-(1-naphthyl)-1H-tetrazol-5-yl]thio}acetyl)amino](diphenyl)acetic acid exerts its therapeutic effects by modulating the activity of various enzymes and proteins involved in the inflammatory response, pain perception, and tumor growth.
Biochemical and Physiological Effects:
[({[1-(1-naphthyl)-1H-tetrazol-5-yl]thio}acetyl)amino](diphenyl)acetic acid has been shown to exhibit anti-inflammatory effects by reducing the production of pro-inflammatory cytokines such as TNF-α, IL-1β, and IL-6. [({[1-(1-naphthyl)-1H-tetrazol-5-yl]thio}acetyl)amino](diphenyl)acetic acid has also been shown to reduce pain perception by modulating the activity of various pain receptors. In addition, [({[1-(1-naphthyl)-1H-tetrazol-5-yl]thio}acetyl)amino](diphenyl)acetic acid has been shown to exhibit anti-tumor activity by inducing apoptosis and inhibiting tumor cell proliferation.

Advantages and Limitations for Lab Experiments

[({[1-(1-naphthyl)-1H-tetrazol-5-yl]thio}acetyl)amino](diphenyl)acetic acid has several advantages for lab experiments. It is a stable compound that can be easily synthesized in large quantities. It is also relatively inexpensive compared to other compounds with similar therapeutic potential. However, [({[1-(1-naphthyl)-1H-tetrazol-5-yl]thio}acetyl)amino](diphenyl)acetic acid has some limitations for lab experiments. Its mechanism of action is not fully understood, which makes it difficult to design experiments that target specific pathways. In addition, [({[1-(1-naphthyl)-1H-tetrazol-5-yl]thio}acetyl)amino](diphenyl)acetic acid has not been extensively studied in vivo, which limits its potential therapeutic applications.

Future Directions

There are several future directions for the study of [({[1-(1-naphthyl)-1H-tetrazol-5-yl]thio}acetyl)amino](diphenyl)acetic acid. One potential direction is to further investigate its mechanism of action and identify specific pathways that are targeted by [({[1-(1-naphthyl)-1H-tetrazol-5-yl]thio}acetyl)amino](diphenyl)acetic acid. Another direction is to study the pharmacokinetics and pharmacodynamics of [({[1-(1-naphthyl)-1H-tetrazol-5-yl]thio}acetyl)amino](diphenyl)acetic acid in vivo to better understand its potential therapeutic applications. Furthermore, the development of [({[1-(1-naphthyl)-1H-tetrazol-5-yl]thio}acetyl)amino](diphenyl)acetic acid derivatives with improved properties and efficacy could lead to the development of novel therapeutics for the treatment of various diseases.

Synthesis Methods

The synthesis of [({[1-(1-naphthyl)-1H-tetrazol-5-yl]thio}acetyl)amino](diphenyl)acetic acid involves a multi-step process that includes the reaction of 1-naphthyl hydrazine with ethyl bromoacetate to form 1-(1-naphthyl)ethyl hydrazine. This intermediate is then reacted with thioacetic acid to form 1-(1-naphthyl)-1H-tetrazol-5-yl)thioacetic acid. The final step involves the reaction of 1-(1-naphthyl)-1H-tetrazol-5-yl)thioacetic acid with diphenylacetyl chloride to form [({[1-(1-naphthyl)-1H-tetrazol-5-yl]thio}acetyl)amino](diphenyl)acetic acid.

Scientific Research Applications

[({[1-(1-naphthyl)-1H-tetrazol-5-yl]thio}acetyl)amino](diphenyl)acetic acid has been studied for its potential therapeutic applications. It has been found to exhibit anti-inflammatory, analgesic, and anti-tumor activities. [({[1-(1-naphthyl)-1H-tetrazol-5-yl]thio}acetyl)amino](diphenyl)acetic acid has also been studied for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and epilepsy.